Cas no 805182-11-0 (Benzenethiol,3,5-diamino-4-methyl-)

• Product name: Benzenethiol,3,5-diamino-4-methyl-
• CAS No: 805182-11-0
• MF: C₇H₁₀N₂S
• MW: 154.2327
• CID: 714528
• PubChem ID: 22762327

Benzenethiol,3,5-diamino-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,3,5-diamino-4-methyl-
• 3,5-diamino-4-methylbenzenethiol
• 805182-11-0
• DTXSID90628212
• SCHEMBL11576086
• 3,5-Diamino-4-methylbenzene-1-thiol

• Inchi： InChI=1S/C7H10N2S/c1-4-6(8)2-5(10)3-7(4)9/h2-3,10H,8-9H2,1H3
• InChI Key： WIPISVZJKDWLCO-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1N)S)N

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53Ų